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Compound of Interest

Compound Name: 2,2'4'-Trihydroxychalcone

Cat. No.: B1234636

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides essential safety and logistical information for
2,2',4'-Trihydroxychalcone (CAS No. 26962-50-5), a chalcone that may be used in various
research applications, including as a BACEL1 inhibitor in Alzheimer's disease studies.[1]
Adherence to these guidelines is critical for minimizing risk and ensuring a safe laboratory
environment.

Hazard Identification and Classification

2,2',4'-Trihydroxychalcone is a combustible solid that may cause an allergic skin reaction.[2]
[3] While comprehensive toxicological data is limited, it is prudent to handle this compound with
a high degree of caution.

GHS Classification: According to aggregated data, 2,2',4'-Trihydroxychalcone may be
classified as follows:

o Skin Sensitization (Category 1): H317 - May cause an allergic skin reaction.[3]

Some sources indicate that the chemical does not meet GHS hazard criteria in all reports.[3]
However, due to the potential for skin sensitization, appropriate precautions should always be
taken.

Personal Protective Equipment (PPE)
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The following table summarizes the recommended personal protective equipment for handling

2,2',4'-Trihydroxychalcone.

PPE Category

Specification

Rationale

Eye Protection

Safety glasses with side

shields or chemical goggles.

Protects against dust particles

and splashes.

Hand Protection

Chemically resistant gloves
(e.g., nitrile rubber,

polychloroprene, butyl rubber).

Prevents skin contact and

potential allergic reactions.[2]

Body Protection

Laboratory coat, overalls, or
PVC apron.

Minimizes skin exposure to the

compound.[2]

Respiratory Protection

Use in a well-ventilated area. A
NIOSH-approved respirator for
particulates may be necessary

if dust is generated.

Avoids inhalation of dust.[2]

Operational Plan: Step-by-Step Handling

Procedures

A systematic approach to handling 2,2',4'-Trihydroxychalcone is crucial for safety.

1. Preparation and Weighing:

o Step 1: Before beginning work, ensure all necessary PPE is worn correctly.

e Step 2: All handling of the solid compound should be conducted in a well-ventilated area,

preferably within a chemical fume hood to control dust.

e Step 3: When weighing, do so carefully to minimize the generation of airborne dust.

2. Solution Preparation:

e Step 1: When dissolving the solid, slowly add the compound to the solvent to prevent

splashing.
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Step 2: Ensure the container is appropriately labeled with the chemical name and any
hazard warnings.

w

. Post-Handling:

Step 1: After handling, thoroughly wash hands and any exposed skin with soap and water.[4]

Step 2: Decontaminate all work surfaces and equipment used during the procedure.

Step 3: Remove and properly dispose of contaminated PPE.

Storage and Incompatible Materials

Proper storage is essential to maintain the stability of the compound and prevent hazardous
reactions.

o Storage Conditions: Store in a cool, dry, and well-ventilated place in its original, tightly sealed
container.[2][4]

¢ Incompatible Materials: Avoid contact with strong oxidizing agents, as this may result in
ignition.[2][4]

Disposal Plan

Dispose of 2,2',4'-Trihydroxychalcone and any contaminated materials in accordance with all
local, state, and federal regulations.

e Solid Waste: Collect unused or waste solid material in a clearly labeled, sealed container for
hazardous solid waste.[5]

 Liquid Waste: Solutions containing the compound should be collected in a labeled hazardous
liquid waste container. Do not pour down the drain.[5]

o Contaminated Materials: All disposable items that have come into contact with the
compound, such as gloves and weighing papers, should be disposed of as hazardous waste.

[5]
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e Disposal Method: The recommended disposal method is incineration by a licensed
hazardous waste disposal company.[5]

Accidental Release and First Aid Measures
In the event of an accidental release or exposure, immediate action is necessary.
Spill Response:

o Minor Spills: For small spills of the solid, remove all ignition sources.[2] Wearing appropriate
PPE, carefully sweep up the material, avoiding dust generation, and place it in a labeled
container for disposal.[2][4]

o Major Spills: For larger spills, evacuate the area and alert emergency responders.[2]
First Aid:

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide respiratory
support and seek medical attention.[4]

» Skin Contact: Remove contaminated clothing and wash the affected area immediately with
plenty of soap and water. If skin irritation or a rash occurs, seek medical advice.[4]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Remove contact lenses if present and easy to do. Continue rinsing and seek
medical attention.[4]

 Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical
attention.[4]

Below is a diagram illustrating the general workflow for safely handling and disposing of 2,2',4'-
Trihydroxychalcone.
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Workflow for Safe Handling and Disposal of 2,2',4'-Trihydroxychalcone
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Caption: Workflow for the safe handling and disposal of 2,2",4'-Trihydroxychalcone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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